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Compound of Interest

Compound Name: 1-Propoxy-2-propanol

Cat. No.: B075130 Get Quote

For researchers, scientists, and drug development professionals, maintaining a safe and

compliant laboratory environment is paramount. The proper disposal of chemical waste, such

as the solvent 1-propoxy-2-propanol, is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step procedures for the

safe handling and disposal of 1-propoxy-2-propanol, ensuring the protection of both

laboratory personnel and the environment.

Immediate Safety and Handling Precautions

1-Propoxy-2-propanol is a flammable liquid and can cause serious eye irritation.[1][2]

Therefore, adherence to strict safety protocols during handling and disposal is crucial.

Personal Protective Equipment (PPE):

Eye Protection: Wear tightly fitting safety goggles or a face shield.[1][3]

Hand Protection: Handle with gloves, inspecting them before use. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[1]

Skin Protection: Wear appropriate protective clothing to prevent skin contact.[2][4]

Respiratory Protection: In case of insufficient ventilation or exceeded exposure limits, use a

full-face respirator.[2][3]

Handling and Storage:
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Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][2][4]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][2][4]

Take precautionary measures against static discharge.[2][4]

Avoid contact with skin and eyes, and avoid inhalation of vapor or mist.[1][3]

Step-by-Step Disposal Procedure
The disposal of 1-propoxy-2-propanol must be conducted in compliance with local, regional,

and national regulations. It is classified as a hazardous waste and requires professional

handling.

Step 1: Waste Identification and Classification

It is the responsibility of the waste generator to determine if a solvent is a hazardous waste.[5]

1-Propoxy-2-propanol is a flammable liquid, which is a characteristic of hazardous waste.[1]

[6]

Step 2: Collection and Storage of Waste

Collect waste 1-propoxy-2-propanol in a suitable, properly labeled container.[7][8] The

container should be tightly sealed to prevent leaks or the escape of vapors.[7]

Do not mix with other wastes unless approved by your waste disposal service.[9]

Store the waste container in a designated, well-ventilated area, away from incompatible

materials such as strong oxidizing agents.[2][9]

Step 3: Arrange for Professional Disposal

Contact a licensed professional waste disposal company to handle the disposal of 1-
propoxy-2-propanol.[3][10]

Provide the disposal company with accurate information about the waste, including its

composition and any potential contaminants.
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Surplus and non-recyclable solutions should be offered to a licensed disposal company.[3]

[10]

Step 4: Managing Spills and Accidental Releases

In the event of a spill, take the following immediate actions:

Remove all sources of ignition.[1][3][10]

Ensure adequate ventilation.[1][3][10]

Use personal protective equipment.[1][3][10]

Contain the spillage using non-combustible absorbent materials like sand, earth, or

vermiculite.[1]

Collect the absorbed material and place it in a suitable container for disposal.[1][10]

Prevent the spill from entering drains or waterways.[1][3][4][10]

Prohibited Disposal Methods:

DO NOT dispose of 1-propoxy-2-propanol down the drain.[4][7][9] This can harm the

environment and interfere with wastewater treatment processes.[8]

DO NOT dispose of 1-propoxy-2-propanol with regular laboratory trash.

Quantitative Data
While specific regulatory disposal limits for 1-propoxy-2-propanol are not readily available in a

simple tabular format and can vary by jurisdiction, the following physical and chemical

properties are important for its classification and safe handling:
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Property Value

Flash Point 48 °C (118 °F) - closed cup[10]

Boiling Point 150.2 °C[10]

GHS Hazard Statements
H226: Flammable liquid and vapour[1][2], H319:

Causes serious eye irritation[1][2]

It is crucial to consult your institution's environmental health and safety department and local

regulations for specific quantitative limits and reporting requirements.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 1-
propoxy-2-propanol.
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Start: 1-Propoxy-2-propanol for Disposal

Is the solvent contaminated or spent?

Accidental Spill Occurs

Collect in a labeled, sealed hazardous waste container

Yes

Store in a designated, well-ventilated area

Contact licensed hazardous waste disposal company

End: Proper Disposal

Follow Spill Cleanup Procedure:
1. Remove ignition sources

2. Ventilate area
3. Wear PPE

4. Contain spill
5. Collect absorbent material for disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-propoxy-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b075130?utm_src=pdf-custom-synthesis
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/1569-01-3-57.pdf
https://www.echemi.com/sds/1-propoxy-2-propanol-pid_Seven12334.html
https://www.guidechem.com/encyclopedia/1-propoxy-2-propanol-dic115561.html
https://www.chemicalbook.com/msds/1-propoxy-2-propanol.pdf
https://www.epa.gov/hwgenerators/guide-how-determine-if-solvents-can-no-longer-be-used-workplace-are-hazardous-waste
https://www.epa.gov/sites/default/files/2016-09/documents/version_2_-_solvent_guidance_final_508_compliant_090116.pdf
https://www.hazardouswasteexperts.com/guidelines-for-solvent-waste-recycling-and-disposal/
https://www.calgary.ca/content/dam/www/uep/water/documents/water-documents/glycol-information-handout.pdf
https://goglycolpros.com/pages/glycol-safe-disposal-storage
https://pubchem.ncbi.nlm.nih.gov/compound/1-Propoxy-2-propanol
https://www.benchchem.com/product/b075130#1-propoxy-2-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b075130#1-propoxy-2-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b075130#1-propoxy-2-propanol-proper-disposal-procedures
https://www.benchchem.com/product/b075130#1-propoxy-2-propanol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b075130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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